Cas no 1805550-65-5 (2-(Chloromethyl)-3-(difluoromethyl)-4-methyl-6-nitropyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-4-methyl-6-nitropyridine
• CAS No: 1805550-65-5
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4897127
• Update Time: 2025-05-20

2-(Chloromethyl)-3-(difluoromethyl)-4-methyl-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-4-methyl-6-nitropyridine

• Inchi： 1S/C8H7ClF2N2O2/c1-4-2-6(13(14)15)12-5(3-9)7(4)8(10)11/h2,8H,3H2,1H3
• InChI Key： LTLNVERQNDPHBT-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C)C=C([N+](=O)[O-])N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-4-methyl-6-nitropyridine

Introduction to 2-(Chloromethyl)-3-(difluoromethyl)-4-methyl-6-nitropyridine (CAS No. 1805550-65-5)

2-(Chloromethyl)-3-(difluoromethyl)-4-methyl-6-nitropyridine, identified by the chemical identifier CAS No. 1805550-65-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, particularly the presence of a chloromethyl group, a difluoromethyl substituent, and a nitro group, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The chloromethyl moiety in 2-(Chloromethyl)-3-(difluoromethyl)-4-methyl-6-nitropyridine serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. This reactivity is particularly valuable in medicinal chemistry, where such intermediates are often employed in the development of novel therapeutic agents. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates, making it a preferred substitution pattern in modern drug design.

The nitro group at the 6-position of the pyridine ring adds another layer of reactivity, allowing for reduction to an amine or further derivatization into other functional groups. This flexibility makes 2-(Chloromethyl)-3-(difluoromethyl)-4-methyl-6-nitropyridine a valuable building block in synthetic chemistry. Recent advancements in the field have highlighted its potential role in the development of new antibiotics and anti-inflammatory agents, leveraging its ability to interact with biological targets through both hydrophobic and polar interactions.

In recent years, there has been growing interest in the use of fluorinated pyridines as key structural motifs in drug discovery. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic properties, including enhanced bioavailability and reduced susceptibility to metabolic degradation. The presence of two fluorine atoms in 2-(Chloromethyl)-3-(difluoromethyl)-4-methyl-6-nitropyridine aligns with this trend, making it an attractive candidate for further exploration.

One notable application of this compound has been reported in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating the structural elements of 2-(Chloromethyl)-3-(difluoromethyl)-4-methyl-6-nitropyridine into kinase inhibitors, researchers have been able to develop more potent and selective therapeutic agents. These efforts have led to promising results in preclinical studies, demonstrating the compound's potential as a pharmacophore.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-4-methyl-6-nitropyridine involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is particularly critical, as it must be carefully monitored to avoid over-chlorination or side reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

From a computational chemistry perspective, the molecular structure of 2-(Chloromethyl)-3-(difluoromethyl)-4-methyl-6-nitropyridine has been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic properties and reactivity patterns. These computational studies have helped researchers predict optimal reaction pathways and design more effective synthetic strategies. Additionally, molecular dynamics simulations have been used to understand how this compound interacts with biological targets at the atomic level.

The biological activity of 2-(Chloromethyl)-3-(difluoromethyl)-4-methyl-6-nitropyridine has been explored through both in vitro and in vivo assays. In vitro studies have revealed that this compound exhibits inhibitory effects on several enzymes and receptors relevant to human health. For instance, it has shown promise as an inhibitor of certain cytochrome P450 enzymes involved in drug metabolism. These findings suggest that further optimization could lead to the development of new therapeutic agents with improved efficacy and reduced side effects.

In vivo studies have complemented these findings by providing evidence of the compound's pharmacokinetic behavior and target engagement. Animal models have been used to assess its distribution, metabolism, and excretion profiles. These studies have highlighted its potential as a lead compound for drug development but also identified areas for improvement regarding bioavailability and toxicity profiles.

The future prospects for 2-(Chloromethyl)-3-(difluoromethyl)-4-methyl-6-nitropyridine are promising, with ongoing research focusing on its derivatives and novel applications. Researchers are exploring ways to enhance its potency and selectivity by modifying its structural features while maintaining its favorable pharmacokinetic properties. Additionally, there is growing interest in using this compound as a scaffold for drug discovery programs targeting emerging therapeutic areas such as immunotherapy and neurodegenerative diseases.

In conclusion,2-(Chloromethyl)-3-(difluoromethyl)-4-methyl-6-nitropyridine (CAS No. 1805550-65-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications span multiple therapeutic areas, making it a valuable asset for researchers seeking innovative solutions for complex diseases.